Cas no 2095409-78-0 (2-oxaspiro[3.3]heptane-6-carboxylic acid;sodium salt)

• Product Name: 2-oxaspiro[3.3]heptane-6-carboxylic acid;sodium salt
• CAS No: 2095409-78-0
• MF: C₇H₉NaO₃
• MW: 164.134333372116
• MDL: MFCD30493354
• CID: 4636566
• PubChem ID: 126851893
• Update Time: 2024-11-06

2-oxaspiro[3.3]heptane-6-carboxylic acid;sodium salt Chemical and Physical Properties

Names and Identifiers

• sodium 2-oxaspiro[3.3]heptane-6-carboxylate
• sodium;2-oxaspiro[3.3]heptane-6-carboxylate
• 2-Oxaspiro[3.3]heptane-6-carboxylic acid sodium salt
• 2-oxaspiro[3.3]heptane-6-carboxylic acid;sodium salt
• AKOS032464734
• SY270315
• AS-83681
• VID40978
• P17796
• MFCD30493354
• 2095409-78-0
• F2147-7911
• CS-0052343

• MDL： MFCD30493354
• Inchi： 1S/C7H10O3.Na/c8-6(9)5-1-7(2-5)3-10-4-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1
• InChI Key： NCARXUNPYMJORB-UHFFFAOYSA-M
• SMILES： [Na+].O1CC2(C1)CC(C(=O)[O-])C2

Computed Properties

• Exact Mass: 164.04493843 g/mol
• Monoisotopic Mass: 164.04493843 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• Molecular Weight: 164.13